Cas no 9004-53-9 (Dextrin)

Dextrin Properties

Names and Identifiers

• Dextrin
• DEXTRIN HYDRATE
• DEXTRIN N-HYDRATE
• Corndextrin
• dextrins
• DEXTRIN FROM POTATO STARCH, FOR MICROBIO LOGY
• DEXTRIN TYPE IV FROM POTATO
• DEXTRIN FROM POTATO STARCH, FOR BIO-TECH N. PURPOSES
• DEXTRIN TYPE III FROM CORN
• Dextrin from Maize starch
• Dextrinum
• White Dextrin
• Dextrin, White
• Dextrin, precipitated by alcohol
• Fortodex
• GoMMelin
• LeiocoM
• Pyrodextrin
• Starch guM
• Torrefaction dextrin
• 湖北白糊精生产厂家行情价格
• Dextrid
• Dextrina Bianca
• Corn dextrin
• Crystal gum
• British gum
• Dextrin 3
• Dextrine
• Caloreen
• Nutriose
• Eclipse G
• Farinex MJ
• Fibersol 2
• Electrocol 70
• Microcrystalline cellulose
• Aquaflake 31
• Arabix 7
• Arabix 6
• Amycol 1
• Dextrin 20
• Dextrin 12
• Dextrin 10
• Cream Dextrin 15
• Farinex CO 2
• Avedex 35
• Crystal Tex 627
• Dextrin 101
• Fungal amylase starch
• Avedex W 15
• Avedex W 90
• Dextrin 1719
• Dextrin 1104
• Avedex 58MD14C
• Avedex 58MD14
• Caswell No. 279I
• Amaizo 1752S
• Emdex 30An
• Dextrin solution
• +Expand

• MDL： MFCD00081554
• InChIKey： FYGDTMLNYKFZSV-MRCIVHHJSA-N
• Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16+,17?,18?/m1/s1
• SMILES： O1C([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])OC1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])O[C@]1([H])[C@@]([H])(C([H])([H])O[H])O[C@@]([H])([C@@]([H])([C@@]1([H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 504.169
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 7
• Monoisotopic Mass: 504.169
• Heavy Atom Count: 34
• Complexity: 641
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -6.6
• Surface Charge: 0
• Topological Polar Surface Area: 269

Experimental Properties

• Merck: 2953
• Refractive Index: 1.673
• Water Partition Coefficient: Soluble in hot water (0.1 g/ml).
• Boiling Point: 865.2°Cat760mmHg
• Melting Point: Decomposes around 293 deg C
• Flash Point: 477°C
• Solubility: H2O: 0.1 g/mL hot, complete, yellow to very deep yellow
• Color/Form: White, yellow or brown flowable powder
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Slightly soluble in cold water, more soluble in hot water, insoluble in ethanol and ether. Soluble in boiling water to form a viscous solution.
• Sensitiveness: Hygroscopic
• Density: 1.8000